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Compound Name: Dibutyl dicarbonate

Cat. No.: B8531765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dibutyl dicarbonate, commonly known as Boc anhydride or (Boc)₂O, is an indispensable

reagent in modern organic synthesis, particularly for the protection of amine functionalities.[1]

Its widespread use in pharmaceutical and academic laboratories necessitates a thorough

understanding of its safety profile and proper handling procedures to ensure the well-being of

laboratory personnel. This technical guide provides a comprehensive overview of the safety

data for dibutyl dicarbonate, detailed handling procedures, and experimental protocols for its

use in the Boc-protection of amines.

Safety Data and Hazard Identification
Dibutyl dicarbonate is classified as a hazardous substance and requires careful handling.[2]

[3] It is a flammable solid or liquid with a low melting point, is highly toxic upon inhalation, and

can cause serious eye damage, skin irritation, and allergic skin reactions.[3][4]

Physical and Chemical Properties
The physical and chemical properties of dibutyl dicarbonate are summarized in the table

below. It is a volatile compound that is sensitive to moisture and heat.[1][5]
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Property Value References

Molecular Formula C₁₀H₁₈O₅ [3]

Molar Mass 218.25 g/mol [5]

Appearance
Colorless to white solid or

liquid
[6]

Melting Point 23 °C (73 °F) [7][8]

Boiling Point
56-57 °C (133-135 °F) at 0.5

mmHg
[7][9]

Density 0.95 g/cm³ at 20 °C [5]

Flash Point 37 °C (99 °F) [2][7]

Autoignition Temperature 460 °C (860 °F) [2][5]

Solubility
Insoluble in water; soluble in

most organic solvents.[9][10]

Toxicological Data
The primary hazard associated with dibutyl dicarbonate is its acute inhalation toxicity.[2][3][9]

The available toxicological data are presented below.

Metric Value Species References

LD₅₀ Oral >5000 mg/kg Mammal [2][7]

LD₅₀ Dermal >2000 mg/kg Mammal [2][7]

LC₅₀ Inhalation 100 mg/m³ (4 h) Rat [2][7][9]

Hazard Statements and Precautionary Measures
Dibutyl dicarbonate is associated with the following hazard statements (H-statements) and

requires the listed precautionary measures (P-statements) for safe handling.[4][8]
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Hazard Statement Description

H226 Flammable liquid and vapor.[4][8]

H315 Causes skin irritation.[3][8]

H317 May cause an allergic skin reaction.[3][8]

H318 Causes serious eye damage.[8]

H330 Fatal if inhaled.[3][8]

H335 May cause respiratory irritation.[3][8]

Precautionary Statement Description

P210
Keep away from heat, sparks, open flames, and

hot surfaces. No smoking.[8]

P260
Do not breathe

dust/fume/gas/mist/vapors/spray.[11]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[5][11]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

P310
Immediately call a POISON CENTER or

doctor/physician.[5]

Handling and Storage Procedures
Proper handling and storage are crucial to minimize the risks associated with dibutyl
dicarbonate.

Safe Handling Workflow
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The following workflow outlines the essential steps for safely handling dibutyl dicarbonate in a

laboratory setting.

Safe Handling Workflow for Dibutyl Dicarbonate

Storage
Store dibutyl dicarbonate in a cool, dry, and well-ventilated area, away from heat, sparks, and

open flames.[12] It is recommended to store it in a refrigerator.[3] The compound is sensitive to

moisture and can decompose to generate carbon dioxide, leading to pressure buildup in sealed

containers.[9] For this reason, it is often supplied in plastic bottles.[9] Keep containers tightly

closed when not in use.[12]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

Spill Response
The following diagram illustrates the steps to take in the event of a dibutyl dicarbonate spill.

Emergency Spill Response for Dibutyl Dicarbonate

First Aid Measures
The appropriate first aid measures depend on the route of exposure. Immediate medical

attention is required for inhalation and eye contact.

First Aid Procedures for Dibutyl Dicarbonate Exposure

Experimental Protocols: Boc Protection of Amines
Dibutyl dicarbonate is the most common reagent for the introduction of the tert-

butoxycarbonyl (Boc) protecting group onto an amine.[7] The reaction is typically carried out

under basic conditions.[2]

General Procedure for Boc Protection of a Primary
Amine
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This protocol is a general guideline and may require optimization for specific substrates.

Materials:

Primary amine

Dibutyl dicarbonate ((Boc)₂O)

Solvent (e.g., tetrahydrofuran (THF), dichloromethane (DCM), acetonitrile, or a mixture of

water and an organic solvent)[7]

Base (e.g., triethylamine (TEA), sodium bicarbonate (NaHCO₃), or 4-dimethylaminopyridine

(DMAP))[7]

Round-bottom flask

Magnetic stirrer and stir bar

Standard work-up and purification equipment (separatory funnel, rotary evaporator,

chromatography supplies)

Procedure:

Dissolution: Dissolve the primary amine in the chosen solvent in a round-bottom flask

equipped with a magnetic stir bar.

Addition of Base: Add 1.0-1.5 equivalents of the base to the solution.[7]

Addition of (Boc)₂O: Slowly add 1.0-1.2 equivalents of dibutyl dicarbonate to the stirred

solution at room temperature or 0 °C.

Reaction: Stir the reaction mixture at room temperature or gentle heat (e.g., 40 °C) until the

reaction is complete, as monitored by thin-layer chromatography (TLC) or another suitable

analytical technique.[7]

Work-up:
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Quench the reaction by adding water or a saturated aqueous solution of ammonium

chloride.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, DCM).

Combine the organic layers and wash with brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Filter off the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel, if

necessary.

Experimental Workflow for Boc Protection
The following diagram illustrates the key steps in a typical Boc protection experiment.

Experimental Workflow for Boc Protection of an Amine

Conclusion
Dibutyl dicarbonate is a powerful and widely used reagent in organic synthesis. A thorough

understanding of its hazards and strict adherence to safety and handling protocols are

paramount for its safe use in the laboratory. By following the guidelines outlined in this technical

guide, researchers can effectively utilize this important reagent while minimizing risks to

themselves and their colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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